Gold-catalyzed [4+1]-annulation reactions between anthranils and 4-methoxy-1,2-dienyl-5-ynes involving a 1,2-allene shift†
Chemical Communications Pub Date: 2019-01-21 DOI: 10.1039/C8CC09082C
Abstract
Gold-catalyzed [4+1]-annulations of 4-methoxy-1,2-dienyl-5-ynes with anthranils are described. The mechanism of these annulations involves nitrene formation of α-imino gold carbenes that undergo a 1,2-allene shift to form (pyrrol-2-yl) methylgold intermediates. With allenyl ester substrates, these gold intermediates become enolate species to enable intramolecular aldol reactions to form useful pyrrolo[1,2-a]quinoline derivatives.
![Graphical abstract: Gold-catalyzed [4+1]-annulation reactions between anthranils and 4-methoxy-1,2-dienyl-5-ynes involving a 1,2-allene shift](http://scimg.chem960.com/usr/1/C8CC09082C.jpg)
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Journal Name：Chemical Communications
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